Aluminum thallium sulfate
Description
Aluminum thallium sulfate (CAS: 52238-56-9, molecular formula: Al₂O₄STl₂) is a double sulfate salt comprising aluminum and thallium cations.
Key inferred properties include:
Properties
CAS No. |
52238-56-9 |
|---|---|
Molecular Formula |
AlO4STl+2 |
Molecular Weight |
327.43 g/mol |
IUPAC Name |
aluminum;thallium(1+);sulfate |
InChI |
InChI=1S/Al.H2O4S.Tl/c;1-5(2,3)4;/h;(H2,1,2,3,4);/q+3;;+1/p-2 |
InChI Key |
ZTYOZGYQBRQAFU-UHFFFAOYSA-L |
Canonical SMILES |
[O-]S(=O)(=O)[O-].[Al+3].[Tl+] |
Origin of Product |
United States |
Scientific Research Applications
Aluminum thallium sulfate has several applications in scientific research:
Chemistry: Used as a reagent in various chemical reactions and as a source of thallium ions in analytical chemistry.
Biology: Studied for its toxicological effects and potential use in biological assays.
Medicine: Thallium compounds, including this compound, have been explored for their potential use in medical imaging and treatment, although their high toxicity limits their use.
Industry: Utilized in the production of specialized optical materials and as a catalyst in certain industrial processes.
Mechanism of Action
The mechanism of action of aluminum thallium sulfate is primarily influenced by the thallium ion. Thallium can mimic potassium ions in biological systems, disrupting cellular processes by interfering with potassium-regulated functions. This can lead to cellular toxicity, oxidative stress, and disruption of mitochondrial function. The aluminum ion can also contribute to the compound’s overall reactivity and interaction with biological molecules.
Comparison with Similar Compounds
Comparison with Similar Compounds
Thallium(I) Sulfate (Tl₂SO₄)
- Formula/CAS : Tl₂SO₄ / 7446-18-5.
- Molecular Weight : 504.82 g/mol.
- Melting Point : 632°C (decomposes).
- Solubility : 48.7 g/L at 20°C.
- Applications: Historically used as a rodenticide and depilatory agent; now restricted due to toxicity. Current uses include semiconductor manufacturing and optical glass production .
- Toxicity : LD₅₀ (oral, rat) = 25–35 mg/kg; causes systemic organ failure and alopecia .
Aluminum Sulfate (Al₂(SO₄)₃)
- Formula/CAS : Al₂(SO₄)₃ / 10043-01-3.
- Molecular Weight : 342.15 g/mol.
- Melting Point : 770°C (decomposes).
- Solubility : Highly soluble in water (31.2 g/100 mL at 0°C).
- Applications : Water purification, paper sizing, and textile dyeing. Classified as slightly toxic (LD₅₀ oral, rat = 6,200 mg/kg) .
Potassium Alum (KAl(SO₄)₂·12H₂O)
- Formula/CAS : KAl(SO₄)₂·12H₂O / 7784-24-7.
- Molecular Weight : 474.39 g/mol.
- Applications : Food additive, astringent, and fire retardant. Low toxicity (LD₅₀ oral, rat = 5,000 mg/kg) .
Sodium Aluminum Sulfate (NaAl(SO₄)₂·12H₂O)
- Formula/CAS : NaAl(SO₄)₂·12H₂O / 10102-71-3.
- Applications : Baking powder component and water treatment. Similar toxicity profile to potassium alum .
Aluminum Ammonium Sulfate (NH₄Al(SO₄)₂·12H₂O)
- Formula/CAS : NH₄Al(SO₄)₂·12H₂O / 15710-63-1.
- Applications : Textile dyeing and leather tanning. Moderately toxic (LD₅₀ oral, rat = 2,900 mg/kg) .
Comparative Data Table
| Compound | Formula | CAS | Molecular Weight (g/mol) | Melting Point (°C) | Solubility (g/L, 20°C) | Toxicity (LD₅₀, oral rat) | Key Applications |
|---|---|---|---|---|---|---|---|
| Aluminum Thallium Sulfate | Al₂O₄STl₂ | 52238-56-9 | 522.94 | Not reported | Inferred moderate | Extreme (thallium-derived) | Specialized chemical synthesis (inferred) |
| Thallium(I) Sulfate | Tl₂SO₄ | 7446-18-6 | 504.82 | 632 (decomposes) | 48.7 | 25–35 mg/kg | Optics, semiconductors |
| Aluminum Sulfate | Al₂(SO₄)₃ | 10043-01-3 | 342.15 | 770 (decomposes) | 312 | 6,200 mg/kg | Water treatment, paper sizing |
| Potassium Alum | KAl(SO₄)₂·12H₂O | 7784-24-9 | 474.39 | 92.5 | 144 | 5,000 mg/kg | Food additive, astringent |
| Sodium Aluminum Sulfate | NaAl(SO₄)₂·12H₂O | 10102-71-3 | 458.28 | 61 (decomposes) | 208 | 2,900 mg/kg | Baking powder, water treatment |
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